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Compound of Interest

Compound Name: D-Glucose-d1-2

Cat. No.: B15557039 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical reagents is paramount to both personal safety and experimental integrity.

This document provides comprehensive guidance on the personal protective equipment (PPE),

operational protocols, and disposal plans for D-Glucose-d1-2.

Note on Conflicting Safety Data: Publicly available Safety Data Sheets (SDS) for D-Glucose-
d1-2 and similar deuterated glucose compounds present conflicting hazard information. While

some sources classify D-glucose and its deuterated analogues as non-hazardous, at least one

SDS for D-Glucose-d1 classifies it as harmful if swallowed, a skin and eye irritant, and a

potential respiratory irritant.[1] Therefore, it is prudent to handle D-Glucose-d1-2 with a higher

degree of caution, assuming it to be a potentially hazardous substance until more definitive

information is available.

Personal Protective Equipment (PPE)
Adherence to standard laboratory best practices necessitates the use of appropriate personal

protective equipment to minimize exposure and prevent contamination.[2] The following table

summarizes the recommended PPE for handling D-Glucose-d1-2, taking a cautious approach

based on the potential hazards identified in some safety data sheets.
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PPE Category Item Specification Rationale

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 compliant.

Protects eyes from

potential dust particles

or splashes.[2][3]

Hand Protection
Disposable Nitrile

Gloves

Standard laboratory

grade.

Prevents direct skin

contact.[2]

Body Protection Laboratory Coat Full-length.

Shields skin and

personal clothing from

accidental spills.[2][3]

Respiratory Protection
NIOSH/CEN

Approved Respirator

Recommended when

there is a potential for

dust formation or

when handling bulk

quantities in poorly

ventilated areas.

Prevents inhalation of

airborne particles.[1]

[3]

Foot Protection Closed-Toe Shoes
Substantial shoes that

cover the entire foot.

Protects feet from

spills and falling

objects.[2]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling D-Glucose-d1-2 is crucial for maintaining a safe laboratory

environment and ensuring the integrity of the compound for experimental use.

1. Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

[2]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, protected from light and moisture.[2][3]

2. Preparation and Weighing:
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Work Area: Conduct all handling and weighing of D-Glucose-d1-2 in a designated area,

such as a chemical fume hood or a well-ventilated workbench, to minimize inhalation

exposure.[3]

Equipment: Use clean, dedicated spatulas and weighing paper to prevent cross-

contamination.

Handling: Handle the powder carefully to avoid generating dust.[2] Using anti-static weighing

dishes can be beneficial if the powder is prone to static.[3]

3. Dissolving and Experimental Use:

Solvent Addition: When preparing solutions, add the solvent to the weighed D-Glucose-d1-2
slowly and carefully to prevent splashing.[3]

Sealing: If sonication or heating is required to dissolve the compound, ensure the container

is properly sealed.[3]

Disposal Plan
Proper disposal of D-Glucose-d1-2 and any contaminated materials is essential to prevent

environmental contamination and comply with institutional and regulatory guidelines.

Waste Compound: Unused or waste D-Glucose-d1-2 should be collected in a clearly

labeled, sealed container for chemical waste.[4]

Contaminated Materials: All disposable materials that have come into contact with D-
Glucose-d1-2, such as gloves, weighing paper, and pipette tips, should be disposed of in

the appropriate laboratory solid waste stream.[2][4]

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance on the disposal of chemical waste.[4] They can arrange for collection by

a licensed waste disposal service.[4]

Experimental Workflow
The following diagram illustrates a logical workflow for the safe handling of D-Glucose-d1-2 in

a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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